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Compound of Interest

2,7-Diiodophenanthrene-9,10-
Compound Name: ,
dione

Cat. No.: B096020

2,7-Diiodophenanthrene-9,10-dione: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the key identifiers for 2,7-
Diiodophenanthrene-9,10-dione, a chemical compound of interest in various research and
development applications. While detailed experimental protocols and extensive quantitative
data are not readily available in public literature, this document serves as a foundational
resource for researchers.

Core Identifiers

The fundamental identifiers for 2,7-Diiodophenanthrene-9,10-dione are crucial for accurate
identification and sourcing of the compound. These are summarized in the table below.
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Identifier Type Value

CAS Number 16218-32-9[1][2]

IUPAC Name 2,7-diiodophenanthrene-9,10-dione[1]
Molecular Formula C14Hel202[1]

Molecular Weight 460.01 g/mol [2]

InChi INChl=1S/C14H61202/c15-7-1-3-9-10-4-2-

8(16)6-12(10)14(18)13(17)11(9)5-7/h1-6H[1]

InChlKey FIEXTLBWOUQIBN-UHFFFAOYSA-N[1]

C1=CC2=C(C=C1I)C(=0)C(=0)C3=C2C=CC(=
C3)I[1]

Canonical SMILES

PubChem CID 591321[1]

Synthesis and Applications: A Note on Available
Data

Detailed experimental protocols for the synthesis of 2,7-Diiodophenanthrene-9,10-dione are
not extensively documented in readily accessible scientific literature. However, general
synthetic strategies for halogenated phenanthrene-9,10-diones can be inferred from
procedures reported for analogous compounds such as 2,7-Dibromophenanthrene-9,10-dione.
These methods often involve the direct halogenation of the parent phenanthrene-9,10-dione.

The applications of 2,7-Diiodophenanthrene-9,10-dione are not as widely reported as its
bromo- and chloro- counterparts, which are utilized in materials science, particularly in the
synthesis of organic semiconductors for applications like Organic Light Emitting Diodes
(OLEDSs) and Organic Field-Effect Transistors (OFETSs). The diiodo- derivative could potentially
serve as a valuable intermediate in cross-coupling reactions for the synthesis of more complex
organic electronic materials, owing to the higher reactivity of the carbon-iodine bond.

Logical Relationship: Halogenated
Phenanthrenequinones in Organic Electronics
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The following diagram illustrates the general logical workflow for the application of halogenated
phenanthrenequinones, such as 2,7-Diiodophenanthrene-9,10-dione, in the development of
organic electronic materials.

Caption: General workflow for the utilization of dihalogenated phenanthrene-9,10-diones in
organic electronics.

Further research is required to fully elucidate the specific properties and potential applications
of 2,7-Diiodophenanthrene-9,10-dione. This guide provides the foundational information
necessary for researchers to embark on such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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